Cas no 275-70-7 (Cycloheptapyrazole(8CI,9CI))

Cycloheptapyrazole(8CI,9CI) structure
Cycloheptapyrazole(8CI,9CI) structure
Product Name:Cycloheptapyrazole(8CI,9CI)
CAS No:275-70-7
MF:C8H6N2
MW:130.146641254425
CID:278924
PubChem ID:18426097
Update Time:2025-04-19

Cycloheptapyrazole(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Cycloheptapyrazole(8CI,9CI)
    • 1,2-Diazaazulene
    • cyclohepta[c]pyrazole
    • Diazazulene
    • 275-70-7
    • SCHEMBL3227703
    • DTXSID00593664
    • Inchi: 1S/C8H6N2/c1-2-4-7-6-9-10-8(7)5-3-1/h1-6H
    • InChI Key: UREWVVFRSGFOEL-UHFFFAOYSA-N
    • SMILES: N1C2=CC=CC=CC2=CN=1

Computed Properties

  • Exact Mass: 130.05318
  • Monoisotopic Mass: 130.053098200g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • PSA: 24.72
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